Cas no 13892-46-1 (1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester)
13892-46-1 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester
CAS No:13892-46-1
MF:C18H16N2O2
MW:292.331844329834
CID:1256684
Update Time:2024-08-03
1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester
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- Inchi: 1S/C18H16N2O2/c1-13-16(18(21)22-2)17(14-9-5-3-6-10-14)20(19-13)15-11-7-4-8-12-15/h3-12H,1-2H3
- InChI Key: JWUZAVIDWMIAJR-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C(C2=CC=CC=C2)=C(C(OC)=O)C(C)=N1
Computed Properties
- Exact Mass: 292.12128
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Melting Point: 130 °C
- Boiling Point: 446.8±33.0 °C(Predicted)
- PSA: 44.12
- pka: -2.18±0.10(Predicted)
1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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